Cas no 202476-26-4 (5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride)

• Product Name: 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride
• CAS No: 202476-26-4
• MF: C₆H₆ClFN₂O
• MW: 176.576043605804
• MDL: MFCD13173919
• CID: 241059
• PubChem ID: 10866879
• Update Time: 2025-10-29

5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride
• 1H-Pyrazole-4-carbonylchloride, 5-fluoro-1,3-dimethyl-
• 5-fluoro-1,3-dimethylpyrazole-4-carbonyl chloride
• JKSOKTDAASTKIR-UHFFFAOYSA-N
• AKOS022182013
• DTXSID40446367
• 1H-Pyrazole-4-carbonyl chloride, 5-fluoro-1,3-dimethyl- (9CI)
• 5-fluoro-1, 3-dimethylpyrazole-4-carbonyl chloride
• 202476-26-4
• EN300-232885
• 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonylchloride
• SCHEMBL221831
• 1H-PYRAZOLE-4-CARBONYL CHLORIDE, 5-FLUORO-1,3-DIMETHYL-

• MDL： MFCD13173919
• Inchi： 1S/C6H6ClFN2O/c1-3-4(5(7)11)6(8)10(2)9-3/h1-2H3
• InChI Key： JKSOKTDAASTKIR-UHFFFAOYSA-N
• SMILES： ClC(C1=C(N(C)N=C1C)F)=O

Computed Properties

• Exact Mass: 176.01538
• Monoisotopic Mass: 176.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides

Additional information on 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride

Introduction to 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride (CAS No. 202476-26-4)

5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 202476-26-4, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a fluoro substituent and a carbonyl chloride functional group, make it a versatile building block for the development of novel therapeutic agents.

The fluoro group in 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride introduces specific electronic and steric properties to the molecule, which can influence its pharmacokinetic behavior and binding affinity to biological targets. Fluorinated compounds are widely recognized for their ability to enhance metabolic stability, improve lipophilicity, and modulate receptor interactions. These attributes have made fluorine-containing molecules indispensable in modern drug design, particularly in the development of antiviral, anticancer, and anti-inflammatory agents.

The carbonyl chloride moiety in this compound is particularly noteworthy for its reactivity. Carbonyl chlorides are known for their ability to participate in nucleophilic substitution reactions, making them valuable tools in organic synthesis. Specifically, they can be used to introduce acyl groups into various substrates, facilitating the construction of more complex molecular architectures. This reactivity has been leveraged in the synthesis of peptidomimetics, heterocyclic compounds, and other pharmacologically relevant molecules.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of heterocyclic compounds. 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride has emerged as a key intermediate in several innovative synthetic strategies. For instance, its application in cross-coupling reactions has enabled the preparation of novel fluorinated pyrazole derivatives with enhanced biological activity. These derivatives have shown promise in preclinical studies as potential treatments for various diseases.

One notable area of research involves the use of 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride in the development of antiviral agents. The fluoro substituent can improve the resistance of antiviral drugs to enzymatic degradation, thereby extending their therapeutic window. Additionally, the carbonyl chloride group allows for further derivatization, enabling the creation of molecules with tailored pharmacological properties. Recent studies have demonstrated the efficacy of fluorinated pyrazoles in inhibiting viral proteases and polymerases, highlighting their potential as antiviral therapeutics.

Another promising application of 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride is in the field of anticancer research. Pyrazole derivatives have been extensively studied for their ability to interfere with key cellular processes involved in cancer progression. The introduction of a fluoro group can enhance binding affinity to target proteins and improve drug delivery systems. Several preclinical studies have reported promising results from fluorinated pyrazoles targeting pathways such as angiogenesis and cell proliferation. The versatility of 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride makes it a valuable scaffold for developing next-generation anticancer agents.

The compound's utility extends beyond pharmaceutical applications. It has also found use in materials science and agrochemicals due to its ability to serve as a precursor for synthesizing functionalized polymers and pesticides. The fluoro group imparts unique properties such as hydrophobicity and chemical stability, making these materials suitable for specialized applications.

In conclusion,5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride (CAS No. 202476-26-4) is a multifaceted compound with significant potential in various scientific domains. Its structural features enable diverse chemical transformations and biological activities, making it an indispensable tool for researchers aiming to develop innovative therapeutic solutions. As our understanding of molecular interactions continues to evolve,5-fluoro and carbonyl chloride-containing compounds are poised to play an increasingly pivotal role in advancing chemical biology and drug discovery.